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Introduction
Poly(diallyldimethylammonium chloride), commonly known as PolyDADMAC, is a cationic

polymer widely utilized in the pulp and paper industry. Its high charge density and water

solubility make it a versatile and effective wet-end additive. PolyDADMAC's primary functions

include improving retention and drainage, neutralizing anionic trash, and controlling pitch and

stickies deposition. These actions contribute to enhanced machine runnability, improved paper

quality, and reduced manufacturing costs.[1][2][3][4] This document provides detailed

application notes, experimental protocols, and quantitative data to guide researchers in

evaluating and optimizing the use of PolyDADMAC in pulp and paper manufacturing

processes.

Key Applications and Mechanisms of Action
PolyDADMAC's efficacy stems from its strong electrostatic interaction with negatively charged

components in the pulp slurry, such as cellulose fibers, fines, fillers, and dissolved and colloidal

substances (anionic trash).[1]

Retention and Drainage Aid
As a retention aid, PolyDADMAC neutralizes the negative surface charges of fibers, fines, and

fillers, reducing electrostatic repulsion and allowing for the formation of larger agglomerates
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(flocs).[1][5] This leads to increased retention of these components in the paper sheet during

formation, reducing their loss into the white water.[1] Improved retention enhances raw material

efficiency and can improve sheet properties like opacity and strength.[1][6]

The formation of flocs also creates more open channels within the forming paper web,

facilitating faster water removal. This improvement in drainage can lead to increased machine

speeds and reduced energy consumption in the drying section.[6]

PolyDADMAC is often used in dual-retention systems, typically with a high molecular weight

cationic polyacrylamide (CPAM). In such systems, PolyDADMAC acts as a coagulant, forming

initial microflocs, while CPAM functions as a flocculant, bridging these microflocs into larger,

more shear-resistant flocs.[1][5]

Charge Neutralization (Anionic Trash Control)
Papermaking process waters, especially in mills with closed water circuits, can accumulate

high concentrations of anionic trash. These substances, which include hemicelluloses, lignin

fragments, and extractives, can interfere with the performance of cationic additives, leading to

reduced efficiency and operational problems.[3][7] PolyDADMAC, with its high cationic charge

density, effectively neutralizes this anionic trash, preventing these interferences.[1][3][4] The

amount of cationic polymer required to neutralize the anionic charges in a sample is referred to

as the cationic demand.[8][9]

Pitch and Stickies Control
Pitch (from natural wood resins) and stickies (from recycled paper adhesives) are hydrophobic,

tacky substances that can deposit on paper machine components, leading to operational

issues and defects in the final product.[1] PolyDADMAC can be used to control these

contaminants by a mechanism of fixation. It adsorbs onto the surface of the pitch and stickies

particles, neutralizing their charge and fixing them onto the fibers, which are then incorporated

into the paper sheet in a dispersed and less problematic form.[1]

Quantitative Data on PolyDADMAC Performance
The following tables summarize quantitative data on the effects of PolyDADMAC on various

pulp and paper properties. It is important to note that results can vary significantly depending

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 15 Tech Support

https://www.amazon-chem.cn/research-developme/polydadmac-in-paper-industry-enhancing-retention-clarity-and-efficiency/
https://www.amazon-chem.cn/research-developme/how-retention-aids-reduce-chemical-costs-and-improve-paper-formation/
https://www.amazon-chem.cn/research-developme/polydadmac-in-paper-industry-enhancing-retention-clarity-and-efficiency/
https://www.amazon-chem.cn/research-developme/polydadmac-in-paper-industry-enhancing-retention-clarity-and-efficiency/
https://www.scribd.com/presentation/49441542/W-E-Chemistry
https://www.scribd.com/presentation/49441542/W-E-Chemistry
https://www.amazon-chem.cn/research-developme/polydadmac-in-paper-industry-enhancing-retention-clarity-and-efficiency/
https://www.amazon-chem.cn/research-developme/how-retention-aids-reduce-chemical-costs-and-improve-paper-formation/
https://polydadmac.com/Technology/The-Application-of-PolyDADMAC-in-Papermaking.html
https://bioresources.cnr.ncsu.edu/resources/dissolved-and-colloidal-substances-dcs-and-the-charge-demand-of-papermaking-process-waters-and-suspensions-a-review/
https://www.amazon-chem.cn/research-developme/polydadmac-in-paper-industry-enhancing-retention-clarity-and-efficiency/
https://polydadmac.com/Technology/The-Application-of-PolyDADMAC-in-Papermaking.html
https://www.sinofloc.com/the-application-of-polydadmac-in-papermaking.html
https://hubbepaperchem.cnr.ncsu.edu/definitons-and-concepts/
https://kemesta.fi/wp-content/uploads/2024/04/process_waters_-_cationic_demand_-_polyelectrolytic_titration_with_a_streaming_current_detector_w12_04.pdf
https://www.amazon-chem.cn/research-developme/polydadmac-in-paper-industry-enhancing-retention-clarity-and-efficiency/
https://www.amazon-chem.cn/research-developme/polydadmac-in-paper-industry-enhancing-retention-clarity-and-efficiency/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


on the pulp type, water chemistry, PolyDADMAC properties (molecular weight and charge

density), and other process conditions.

Table 1: Effect of PolyDADMAC on Paper Strength Properties (Old Corrugated Container -

OCC Pulp)

PolyDAD
MAC
Dosage
(% on
pulp dry
weight)

pH

Tensile
Strength
Increase
(%)

Burst
Strength
Increase
(%)

Ring
Crush
Test
(RCT)
Increase
(%)

Concora
Medium
Test
(CMT)
Increase
(%)

Tear
Strength
Increase
(%)

0.4 4 35 12 29 19 10

0.8 4 - - - - -

1.2 4 - - - - -

0.4 7 30 10 21 32 13

0.8 7 - - - - -

1.2 7 - - - - -

Data

sourced

from a

study on

the effect

of a

PolyDADM

AC-based

fixing agent

on

handsheet

s made

from OCC

fibers.[1]
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Table 2: Effect of PolyDADMAC and CPAM on Chemi-Mechanical Pulp (CMP) Properties
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PolyD
ADM
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Dosa
ge
(%)
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Dosa
ge
(%)

Brigh
tness
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Stren
gth
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e
Stren
gth
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Lengt
h

Water
Absor
ption

0.3 0
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sed

Increa

sed

Decre

ased
-

Increa

sed
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sed

Increa

sed
-

0.5 0
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sed

Increa

sed

Decre

ased
-

Increa

sed

Increa

sed

Increa

sed
-

0.7 0
Increa

sed
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sed

Decre

ased
-

Increa

sed

Increa

sed

Increa

sed
-

0 0.25
Decre

ased

Increa

sed

Increa

sed

Increa

sed

Increa

sed

Increa

sed
-

Decre

ased

0 0.50
Decre
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Increa

sed

Increa

sed

Increa

sed
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sed

Increa

sed
-

Decre
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0 0.75
Decre

ased

Increa

sed
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sed

Increa

sed

Increa

sed
-

Decre

ased

0.7 0.25
Enhan

ced

Enhan

ced

Decre

ased

Enhan

ced

Enhan

ced

Enhan

ced

Enhan

ced

Decre

ased

0.7 0.75
Enhan

ced

Enhan

ced

Decre

ased

Enhan

ced

Enhan

ced

Enhan

ced

Enhan

ced

Decre

ased

Qualit

ative

summ

ary of

effects

observ

ed in a

study

on

CMP.
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"Enha

nced"

indicat

es a

greate

r

improv

ement

compa

red to

individ

ual

additio

ns.[6]

Table 3: Typical PolyDADMAC Dosage Ranges for Various Applications

Application Typical Dosage ( g/ton of dry pulp)

Retention and Drainage Aid 100 - 500

Anionic Trash Control 100 - 500

Pitch and Stickies Control 100 - 500

Wastewater Clarification (mg/L) 1 - 10

Dosages are highly dependent on specific mill

conditions and furnish characteristics.[1][10]

Experimental Protocols
The following are detailed protocols for evaluating the performance of PolyDADMAC in a

laboratory setting.

Evaluation of Retention Performance (First-Pass
Retention)
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Objective: To determine the effectiveness of PolyDADMAC as a retention aid by measuring the

first-pass retention of fines and fillers.

Apparatus:

Dynamic Drainage Jar (DDJ) or similar sheet forming device

Standard disintegrator

Stopwatch

Graduated cylinders

Buchner funnel and filter paper

Drying oven

Analytical balance

Procedure:

Pulp Preparation: Prepare a pulp slurry of known consistency (e.g., 0.5%) using a standard

disintegrator. If fillers are to be used, add a known amount (e.g., 20% by weight of dry fiber)

to the slurry and mix thoroughly.

Blank Measurement:

Transfer a specific volume of the pulp slurry (e.g., 500 mL) to the DDJ.

Start the stirrer at a set speed (e.g., 1000 rpm).

After a set time (e.g., 15 seconds), open the drain valve and collect the white water that

passes through the screen.

Measure the consistency of the initial pulp slurry (headbox consistency) and the collected

white water.

PolyDADMAC Addition:
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Prepare a dilute solution of PolyDADMAC (e.g., 0.1%).

Add a specific dosage of the PolyDADMAC solution to a fresh 500 mL sample of the pulp

slurry in the DDJ while stirring.

Allow the PolyDADMAC to mix for a defined period (e.g., 30 seconds).

Open the drain valve and collect the white water.

Measure the consistency of the white water.

Calculation of First-Pass Retention (FPR): FPR (%) = [(Consistency of Headbox -

Consistency of White Water) / Consistency of Headbox] x 100

For Dual-Retention System Evaluation:

After the addition and mixing of PolyDADMAC, add a specific dosage of a dilute CPAM

solution (e.g., 0.05%).

Allow the CPAM to mix for a shorter period (e.g., 15 seconds) before opening the drain valve.

Vary the dosages and addition times of PolyDADMAC and CPAM to optimize the system.

Evaluation of Drainage Performance (Canadian Standard
Freeness - CSF)
Objective: To measure the effect of PolyDADMAC on the drainage rate of a pulp slurry.

Apparatus:

Canadian Standard Freeness (CSF) tester

Standard disintegrator

Graduated cylinders

Stopwatch

Thermometer
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Procedure:

Pulp Preparation: Prepare a pulp slurry at a precise consistency of 0.3% (3 g of oven-dry

pulp in 1 L of water) and a temperature of 20 ± 2°C.

Blank Measurement:

Thoroughly mix the pulp slurry and pour 1 L into the chamber of the CSF tester.

Close the top lid and open the bottom lid.

After a 5-second waiting period, open the air-cock to start the drainage.

Collect the water that discharges from the side orifice in a graduated cylinder. The volume

of this water in milliliters is the CSF value.

PolyDADMAC Addition:

Add a specific dosage of a dilute PolyDADMAC solution to a fresh 1 L sample of the 0.3%

consistency pulp slurry.

Gently mix the slurry to ensure uniform distribution of the polymer.

Immediately pour the treated slurry into the CSF tester chamber and proceed with the

freeness measurement as described for the blank.

Data Analysis: Compare the CSF values of the treated and untreated pulp. A lower CSF

value indicates slower drainage (higher freeness), while a higher CSF value indicates faster

drainage (lower freeness).

Evaluation of Charge Neutralization (Cationic Demand)
Objective: To determine the amount of PolyDADMAC required to neutralize the anionic charges

in a pulp filtrate.

Apparatus:

Particle Charge Detector (PCD) or Streaming Current Detector (SCD)
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Automatic titrator or burette

Filtration apparatus (e.g., Buchner funnel with filter paper)

Standard PolyDADMAC solution of known charge concentration (e.g., 0.001 N)

Procedure:

Sample Preparation:

Take a representative sample of the pulp slurry.

Filter the slurry to obtain a clear filtrate, free of fibers and fines.

Titration:

Pipette a known volume of the filtrate (e.g., 10 mL) into the measuring cell of the

PCD/SCD.

Start the instrument to get a baseline reading of the charge (which will be negative for

most pulp filtrates).

Titrate the filtrate with the standard PolyDADMAC solution at a constant rate.

The instrument will detect the point at which the net charge of the sample becomes zero

(the endpoint of the titration).

Calculation of Cationic Demand: Cationic Demand (meq/L) = (Volume of PolyDADMAC used

(L) x Normality of PolyDADMAC (meq/L)) / Volume of filtrate sample (L)

Evaluation of Pitch and Stickies Control
Objective: To assess the effectiveness of PolyDADMAC in reducing the deposition of pitch and

stickies.

Apparatus:

Laboratory pulp screen with a specific slot size (e.g., 0.15 mm)
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Black filter paper

White paper for contrast

Image analysis system (scanner and software)

Dye for staining stickies (optional)

Press

Drying oven

Procedure:

Pulp Preparation: Prepare a pulp slurry from a source known to contain stickies (e.g.,

recycled pulp).

Blank Test:

Screen a known amount of the pulp slurry through the laboratory screen.

Collect the material retained on the screen (the "rejects").

Filter the rejects onto a black filter paper.

Press and dry the filter paper.

Scan the filter paper and use image analysis software to count the number and area of the

stickies particles.

PolyDADMAC Treatment:

Add a specific dosage of PolyDADMAC to a fresh sample of the same pulp slurry.

Allow for a defined mixing time.

Screen the treated pulp slurry and process the rejects as described for the blank test.
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Data Analysis: Compare the number and total area of stickies in the treated and untreated

samples. A significant reduction indicates effective control by PolyDADMAC.

Visualization of Mechanisms and Workflows
The following diagrams, generated using Graphviz (DOT language), illustrate key processes

involving PolyDADMAC in the pulp and paper industry.

Initial State: Pulp Slurry

PolyDADMAC Addition Charge Neutralization & Microfloc Formation CPAM Addition (Dual-Retention) Bridging & Macrofloc Formation

Improved Retention & DrainageCellulose Fiber (- charge)

PolyDADMAC (+ charge)Fines (- charge)

Filler (- charge)

Microfloc (Neutralized)Coagulation CPAM (+ charge, High MW) MacroflocFlocculation (Bridging)

Paper Sheet

Cleaner White Water

Click to download full resolution via product page

Caption: Mechanism of PolyDADMAC in a dual-retention system.
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Caption: Workflow for anionic trash control using PolyDADMAC.
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Caption: Experimental workflow for evaluating retention performance.

Conclusion
PolyDADMAC is a highly effective and versatile cationic polymer for a range of applications in

the pulp and paper industry. Its ability to improve retention and drainage, control anionic trash,

and manage pitch and stickies deposition makes it a valuable tool for optimizing the

papermaking process. The protocols and data presented in this document provide a framework

for researchers to systematically evaluate and implement PolyDADMAC in their specific

applications. Further optimization will always be necessary to account for the unique conditions

of each pulp and paper mill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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